Cas no 1261934-01-3 (2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261934-01-3
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322142
• CID: 2621893
• PubChem ID: 53227972
• Update Time: 2025-07-29

2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261934-01-3
• MFCD18322142
• 2-CHLORO-5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• DTXSID70691505
• 4-Chloro-3'-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
• 2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322142
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-4-2-9(7-13(10)17)8-3-5-12(16)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： BDUGZEOMYPECHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(C(=O)OC)=C(C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų